Cas no 1416440-11-3 (Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate)

• Product Name: Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate
• CAS No: 1416440-11-3
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• CID: 4816376
• Update Time: 2023-08-19

Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-CHLORO-7-ISOPROPYLPYRROLO[2,1-F][1,2,4]TRIAZINE-5-CARBOXYLATE
• Ethyl 4-chloro-7-isopropylpyrrolo[2,1-F][1,2,4]triazine-5-carboxylate

• Inchi： 1S/C12H14ClN3O2/c1-4-18-12(17)8-5-9(7(2)3)16-10(8)11(13)14-6-15-16/h5-7H,4H2,1-3H3
• InChI Key： TYZISHXGSOPANC-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(=O)OCC)C=C(C(C)C)N2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• XLogP3: 2.8
• Topological Polar Surface Area: 56.5